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Compound of Interest

Compound Name: Histone H3 (1-25), amide

Cat. No.: B13922695

Introduction: In the field of epigenetics, the post-translational modifications (PTMs) of histones
are a primary mechanism for regulating chromatin structure and gene expression. The N-
terminal tails of core histones, particularly Histone H3, are hotspots for a diverse array of these
modifications, including methylation, acetylation, and phosphorylation. The specific patterns of
these PTMs constitute a "histone code" that is interpreted by various cellular proteins to enact
downstream biological effects. The synthetic peptide Histone H3 (1-25), amide, serves as a
crucial tool for researchers, providing a specific and unmodified substrate to study the enzymes
that write, read, and erase these epigenetic marks. This guide offers an in-depth overview of its
properties, common experimental applications, and the methodologies involved.

Core Physicochemical Properties

Histone H3 (1-25), amide is a synthetic peptide corresponding to the first 25 amino acids of
the N-terminal tail of human Histone H3, with a C-terminal amide group. The initial methionine,
typically cleaved post-translationally in vivo, is absent, and the sequence begins with alanine,
corresponding to residue 2 of the canonical protein[1][2]. Its fundamental properties are
summarized below.
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Property Value References

Ala-Arg-Thr-Lys-GIn-Thr-Ala-
Arg-Lys-Ser-Thr-Gly-Gly-Lys-

Amino Acid Sequence i Y [31[4][5]
Ala-Pro-Arg-Lys-GIn-Leu-Ala-

Thr-Lys-Ala-Ala-NH:z

Molecular Formula C110H202N42032 [311415][6]
Molecular Weight 2625.1 g/mol 311416171
Appearance Lyophilized solid [1][5]
Purity Typically =295% [1]
N Soluble in water (e.g., 1
Solubility [1][8]
mg/mL)
Storage Conditions Store at -20°C [8]

Synthesis and Quality Control

The production of high-purity Histone H3 (1-25), amide is essential for reliable and
reproducible experimental results. The standard method for its creation is chemical synthesis.

Synthesis Methodology

Total chemical synthesis is the preferred method for producing histone peptides with or without
specific PTMs. The most common technique is Fmoc-based Solid-Phase Peptide Synthesis
(SPPS), which allows for the sequential addition of amino acids to build the full-length peptide
on a solid resin support[9][10]. Following assembly, the peptide is cleaved from the resin and
deprotected, then purified to homogeneity.

Synthesis and Purification Workflow

The general workflow for producing the peptide is outlined below. Quality control steps,
primarily Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) for purity
assessment and Mass Spectrometry (MS) for identity confirmation, are critical.
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Caption: General workflow for the chemical synthesis and purification of Histone H3 (1-25),

amide.

Biological Significance and Applications

The H3 (1-25) peptide is a versatile tool for dissecting epigenetic mechanisms. Its primary

application is as a substrate for histone-modifying enzymes.
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Substrate for "Writer" Enzymes: The peptide is used in biochemical assays to study the
activity and specificity of enzymes that add modifications. It is a known efficient substrate for
histone methyltransferases (HMTSs) like G9a[1][6][8]. It is also used to study histone
acetyltransferases (HATs) and kinases.

Investigating PTM Crosstalk: The defined sequence allows researchers to investigate how
one modification may influence the addition or removal of another on the same talil.

"Reader" Protein Interaction Studies: When synthesized with specific modifications (e.g.,
H3K4me3), the peptide can be used in pulldown assays to identify and characterize "reader"
proteins that bind to these epigenetic marks and mediate downstream signaling[11].

The diagram below illustrates the central role of the H3 tail in the "writer-reader" paradigm of
epigenetic regulation.

Caption: The "Writer-Reader" model of epigenetic signaling involving the Histone HS3 tail.

Key Experimental Protocols

The following sections detail common experimental procedures involving histone peptides.

Protocol: Acid Extraction of Core Histones from
Cultured Cells

This protocol is a foundational step for analyzing endogenous histone modifications via mass
spectrometry or Western blotting.

Cell Harvesting: Harvest suspension cells by centrifugation or adherent cells by scraping.
Wash the cell pellet with ice-cold PBS supplemented with protease inhibitors.

Lysis & Nuclear Isolation: Resuspend the cell pellet in a hypotonic lysis buffer (e.g., NETN
buffer) and incubate on ice. This swells the cells and releases the nuclei[12].

Acid Extraction: Pellet the nuclei by centrifugation. Resuspend the nuclear pelletin 0.2 M
HCl or 0.4 M H2S0a4 and incubate with rotation for several hours or overnight at 4°C to
extract the basic histone proteins[12][13].
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o Protein Precipitation: Clarify the extract by high-speed centrifugation. Add trichloroacetic acid
(TCA) to the supernatant to a final concentration of ~33% to precipitate the histones[14].

e Washing and Solubilization: Pellet the precipitated histones, wash with ice-cold acetone to
remove residual acid, and air-dry the pellet. Resuspend the purified histones in sterile water
or a suitable buffer[13].

e Quantification: Determine the protein concentration using a Bradford or similar protein assay.

Protocol: Bottom-Up Mass Spectrometry Workflow for
PTM Analysis

This workflow is a powerful method for identifying and quantifying specific histone
modifications. Chemical derivatization is used to neutralize the positive charge on lysine side
chains, preventing trypsin from cleaving at these sites and generating peptides of a suitable
length for analysis.
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Bottom-Up Proteomics Workflow
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Caption: Workflow for histone PTM analysis using bottom-up mass spectrometry with
propionylation.

Methodology:

« Initial Derivatization: Solubilize purified histones (from Protocol 4.1) in a buffer like 50 mM
ammonium bicarbonate. Add propionic anhydride to derivatize the e-amino groups of lysine
residues[14].
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» Enzymatic Digestion: Digest the propionylated histones with trypsin. Since lysines are
blocked, trypsin will cleave only at the C-terminal side of arginine residues, yielding larger,
more informative peptides[14][15].

o Second Derivatization: After digestion, perform a second round of propionylation to cap the
newly created peptide N-termini. This improves their retention on reverse-phase
chromatography columns[14].

o LC-MS/MS Analysis: Analyze the resulting peptide mixture using nano-liquid chromatography
coupled to tandem mass spectrometry (nLC-MS/MS). The mass spectrometer measures the
mass-to-charge ratio of the peptides and their fragments, allowing for sequence identification
and localization of PTMs[14][16].

Protocol: Peptide Pulldown Assay for Reader Protein
Identification

This method identifies proteins that bind to specific histone modifications. It requires a synthetic
histone peptide containing the PTM of interest and a tag (like biotin) for immobilization.
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Peptide Pulldown Workflow
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Caption: Workflow for identifying reader proteins using a modified histone peptide pulldown
assay.

Methodology:

» Peptide Immobilization: Incubate a biotinylated, modified histone peptide with streptavidin-
coated magnetic or agarose beads to immobilize it[11].
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e Binding: Add nuclear protein extract to the peptide-bead slurry and incubate at 4°C to allow
reader proteins to bind to the modified peptide[11].

e Washing: Pellet the beads and wash multiple times with an ice-cold wash buffer to remove
proteins that are not specifically bound to the peptide[11].

o Elution: Elute the specifically bound proteins from the beads using a high-salt buffer, a low-
pH solution, or by boiling in SDS-PAGE loading buffer.

« |dentification: Identify the eluted proteins by separating them on an SDS-PAGE gel followed
by in-gel digestion and mass spectrometry, or by direct LC-MS/MS analysis of the eluate[11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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